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Cat. No.: B15614493 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
ASP2453 is a potent, selective, and orally bioavailable covalent inhibitor of KRAS G12C, a

common mutation in various cancers.[1][2][3] This mutation locks the KRAS protein in an

active, GTP-bound state, leading to constitutive activation of downstream signaling pathways

and promoting uncontrolled cell proliferation and survival.[4][5][6][7] ASP2453 specifically and

irreversibly binds to the cysteine-12 residue of the mutant KRAS G12C protein, sequestering it

in its inactive, GDP-bound state.[1] This targeted inhibition has shown significant anti-tumor

activity in preclinical models, including those resistant to other KRAS G12C inhibitors like

Sotorasib (AMG 510).[1][2]

Three-dimensional (3D) spheroid cultures of cancer cells have emerged as a more

physiologically relevant in vitro model compared to traditional 2D cell cultures. Spheroids better

mimic the tumor microenvironment, including cell-cell interactions, nutrient and oxygen

gradients, and drug penetration barriers, offering a more predictive platform for evaluating the

efficacy of anti-cancer agents.[8][9][10][11][12][13] These application notes provide detailed

protocols for the treatment of KRAS G12C-mutated cancer cell spheroids with ASP2453 and

for assessing its impact on cell viability and signaling pathways.
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ASP2453 covalently binds to the mutant cysteine residue in KRAS G12C, preventing the

exchange of GDP for GTP and thereby locking the protein in an inactive state. This inhibition

blocks the downstream activation of two major signaling cascades: the RAF-MEK-ERK (MAPK)

pathway and the PI3K-AKT-mTOR pathway. Both of these pathways are critical for cell

proliferation, survival, and differentiation.[4][5][6][7][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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